![molecular formula C6H5N3S B1602709 Isothiazolo[4,3-b]pyridin-3-amine CAS No. 42242-13-7](/img/structure/B1602709.png)
Isothiazolo[4,3-b]pyridin-3-amine
Overview
Description
Isothiazolo[4,3-b]pyridin-3-amine is a chemical compound that has been studied for its potential applications in various fields. It has been identified as an inhibitor of cyclin G associated kinase (GAK), which plays a crucial role in various cellular activities .
Synthesis Analysis
The synthesis of this compound involves several steps. One method starts from 2,4-dichloro-3-nitropyridine. Key steps in the synthesis include selective C-4 arylation using ligand-free Suzuki-Miyaura coupling and palladium-catalyzed aminocarbonylation .Mechanism of Action
Mode of Action
It is known that the compound interacts with its target, gak, potentially inhibiting its activity . This interaction could lead to changes in the cellular activities regulated by GAK.
Biochemical Pathways
GAK plays an essential role in clathrin-mediated endocytosis and has an important role in the trans-Golgi network to lysosome trafficking . By inhibiting GAK, Isothiazolo[4,3-b]pyridin-3-amine could potentially affect these biochemical pathways and their downstream effects.
Advantages and Limitations for Lab Experiments
Isothiazolo[4,3-b]pyridin-3-amine has several advantages and limitations for lab experiments. Advantages include its relatively simple synthesis method, broad range of potential applications, and diverse chemical properties. Limitations include its potential toxicity, limited solubility in water, and potential interactions with other chemical compounds.
Future Directions
There are several future directions for the study of isothiazolo[4,3-b]pyridin-3-amine. These include further investigation of its potential applications in drug development and other biomedical fields, optimization of its synthesis method to improve yield and purity, exploration of its potential use in organic electronics and materials science, and investigation of its potential interactions with other chemical compounds. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential toxicity and safety for human use.
In conclusion, this compound is a promising compound with a wide range of potential applications in various fields. Its unique chemical structure and properties make it an attractive candidate for drug development and other biomedical applications. Further research is needed to fully understand its potential and to explore its future directions.
Scientific Research Applications
Isothiazolo[4,3-b]pyridin-3-amine has been extensively studied for its potential applications in drug development and other biomedical fields. It has been shown to exhibit anticancer, antiviral, and antibacterial activities. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions and as a ligand for metal catalysts. Moreover, this compound has been studied for its potential use in organic electronics and materials science.
Biochemical Analysis
Biochemical Properties
Isothiazolo[4,3-b]pyridin-3-amine interacts with various enzymes and proteins, particularly cyclin G associated kinase (GAK) . The nature of these interactions is characterized by the compound’s potent affinity for GAK .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are significant. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
[1,2]thiazolo[4,3-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3S/c7-6-5-4(9-10-6)2-1-3-8-5/h1-3H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APCKXVIYMLWSGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSC(=C2N=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20590256 | |
Record name | [1,2]Thiazolo[4,3-b]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20590256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42242-13-7 | |
Record name | Isothiazolo[4,3-b]pyridin-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42242-13-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,2]Thiazolo[4,3-b]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20590256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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